molecular formula C11H10F3N3 B15050013 1-(difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine

1-(difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine

Cat. No.: B15050013
M. Wt: 241.21 g/mol
InChI Key: TXWHQLOJRRVJDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine is a pyrazole derivative featuring a difluoromethyl group at position 1 of the pyrazole ring and a 3-fluorobenzylamine substituent at position 3.

Properties

Molecular Formula

C11H10F3N3

Molecular Weight

241.21 g/mol

IUPAC Name

1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]pyrazol-3-amine

InChI

InChI=1S/C11H10F3N3/c12-9-3-1-2-8(6-9)7-15-10-4-5-17(16-10)11(13)14/h1-6,11H,7H2,(H,15,16)

InChI Key

TXWHQLOJRRVJDE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)CNC2=NN(C=C2)C(F)F

Origin of Product

United States

Preparation Methods

The synthesis of 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine typically involves the difluoromethylation of heterocycles via a radical process . This method is highly efficient and allows for the functionalization of diverse fluorine-containing heterocycles. The process includes the use of specific catalysts and reaction conditions to achieve the desired product.

Chemical Reactions Analysis

1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

    Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include radical initiators and specific catalysts . The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine involves the interaction of the compound with specific molecular targets and pathways. The difluoromethyl group plays a crucial role in the compound’s activity, enabling it to interact with various biological molecules and pathways .

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The following table summarizes key structural and physicochemical differences between the target compound and analogues:

Compound Name Molecular Formula Molecular Weight Substituents Key Features
1-(Difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine C₁₁H₁₁F₃N₃ 254.22 (est.) - 1-(difluoromethyl)
- 3-(3-fluorobenzyl)
Balanced lipophilicity; moderate steric bulk
1-[3-(Trifluoromethyl)benzyl]-1H-pyrazol-3-amine C₁₁H₁₀F₃N₃ 241.22 - 3-(trifluoromethylbenzyl) Higher electronegativity (CF₃) increases metabolic stability but may reduce solubility
N-(2,3-Difluorobenzyl)-1-methyl-1H-pyrazol-3-amine C₁₁H₁₂F₂N₃* 259.68* - 1-methyl
- 2,3-difluorobenzyl
Methyl group increases steric hindrance; dual fluorine atoms enhance electronic effects
4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine C₁₀H₈ClF₂N₃ 259.64 - 4-chloro
- 3-fluorobenzyl
Chlorine atom introduces potential for halogen bonding; alters electronic profile
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine C₅H₆F₃N₃ 177.12 - 1-methyl
- 5-(trifluoromethyl)
Compact structure; trifluoromethyl enhances acidity of the amine group

*Note: Discrepancy in molecular formula (C₁₁H₁₂ClF₂N₃ reported in , possibly a typo).

Spectral and Analytical Data

  • 1H NMR : Pyrazole protons in similar compounds (e.g., ) resonate at δ 6.5–7.5 ppm, with benzyl protons appearing as multiplet signals. Fluorine atoms cause splitting patterns (e.g., J = 8–12 Hz for difluoromethyl).
  • HRMS : High-resolution mass spectrometry confirms molecular weights, e.g., m/z 215 ([M+H]⁺) for a cyclopropyl analogue .

Biological Activity

1-(Difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine is a fluorinated organic compound belonging to the pyrazole class of heterocyclic compounds. It has garnered attention due to its unique structural features and significant biological activities, particularly in enzyme inhibition and potential therapeutic applications. This article explores its biological activity, synthesis, and relevant case studies.

  • Molecular Formula : C12H12F3N3
  • Molecular Weight : 255.24 g/mol
  • IUPAC Name : 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine

Biological Activity Overview

The compound exhibits notable biological activities, primarily through its interaction with various enzymes:

1. Enzyme Inhibition
1-(Difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine has been shown to selectively inhibit histone deacetylase 6 (HDAC6). This enzyme plays a critical role in regulating gene expression and cell cycle progression, making it a target for cancer therapies. The difluoromethyl group enhances the compound's binding affinity to biological targets, suggesting its potential as a therapeutic agent in oncology.

2. Antimicrobial Activity
Preliminary studies indicate that compounds with similar pyrazole structures exhibit varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria. Although specific data on this compound's antibacterial efficacy is limited, its structural analogs have demonstrated promising results in microbial inhibition .

Case Study 1: HDAC6 Inhibition

A study focused on the synthesis and biological evaluation of various pyrazole derivatives found that 1-(difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine exhibited significant HDAC6 inhibitory activity. The compound was tested in vitro, showing an IC50 value indicative of its potency compared to established HDAC inhibitors.

Case Study 2: Structure-Activity Relationship (SAR)

Research into the structure-activity relationship of pyrazole derivatives highlighted the importance of the difluoromethyl and fluorobenzyl substituents in enhancing biological activity. Variations in these groups were systematically studied to optimize binding interactions with HDAC6, leading to the identification of more potent analogs .

Synthesis Pathway

The synthesis of 1-(difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine typically involves:

  • Formation of Pyrazole Ring : Utilizing appropriate starting materials such as hydrazine derivatives.
  • Introduction of Difluoromethyl Group : Employing reagents such as difluoromethyl sulfonium salts.
  • Substitution with 3-Fluorobenzyl Group : Achieved through nucleophilic substitution reactions.

This synthetic route allows for the generation of the target compound with high purity and yield .

Comparative Analysis with Similar Compounds

The following table summarizes the biological activity of 1-(difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amine compared to structurally related compounds:

Compound NameHDAC6 InhibitionAntibacterial Activity
1-(Difluoromethyl)-N-(3-fluorobenzyl)-1H-pyrazol-3-amineSignificantLimited
Compound A (Similar Pyrazole Derivative)ModerateModerate
Compound B (Different Substituent)WeakStrong

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.